ZONYL(R) FSP

• CAS No.: 67479-86-1
• Molecular Formula: (RfCH2CH2O)xPO(ONH4)3-x
• Synonyms: ZONYL(R) FSP; Zonyl? FSP

Description

Contextualization of Fluorosurfactant Research

Fluorosurfactants represent a class of surfactants that contain a perfluorinated tail group and a hydrophilic head group. This unique structure imparts exceptional properties, including the ability to achieve significantly lower surface tensions in aqueous and non-aqueous systems compared to hydrocarbon surfactants. google.com Key characteristics of fluorosurfactants include high thermal and chemical stability, as well as oleophobicity (oil repellency) in addition to hydrophobicity (water repellency). ontosight.aichemicalonline.com

Research into fluorosurfactants has been driven by the need for materials with enhanced surface properties in demanding applications. Their ability to effectively wet low-energy surfaces, such as fluorocarbons and silicones, makes them invaluable in formulations where conventional surfactants are insufficient. chemicalonline.com Applications range across various sectors, including coatings, inks, adhesives, cleaning products, and specialized materials. infochems.co.krchempoint.compcimag.com The ongoing research in this field focuses on developing new fluorosurfactant structures, understanding their behavior at interfaces, and exploring their utility in novel materials and processes. ZONYL(R) FSP fits within this research landscape as a specific example of an anionic phosphate-based fluorosurfactant known for its wetting and defoaming capabilities. infochems.co.krspecialchem.com

Role of this compound in Contemporary Chemical Sciences

This compound plays a significant role in contemporary chemical sciences, particularly in research related to surface science and advanced materials. Its primary function is to reduce surface tension in aqueous systems, facilitating improved wetting and leveling, and often acting as a defoamer. infochems.co.krpcimag.comspecialchem.com This property is critical in the formulation of various materials, including paints, coatings, and adhesives, where uniform spreading and the absence of surface defects like cratering are essential for performance and appearance. infochems.co.krpcimag.com

In advanced materials research, this compound has been utilized in studies exploring complex fluid dynamics and the stabilization of novel structures. For instance, it has been employed in research on two-phase flow dynamics at reduced gravity conditions, where its ability to lower surface tension without significantly altering other physical properties of the liquid was beneficial for establishing flow pattern maps. nasa.gov

Furthermore, this compound has been investigated for its role in stabilizing perfluorocarbon nanoemulsions. These nanoemulsions are of interest in biomedical research, particularly as potential contrast agents for ultrasound imaging and as carriers for targeted drug delivery. nih.govresearchgate.netresearchgate.netutwente.nl Research has shown that this compound can effectively stabilize perfluorohexane (B1679568) nanoemulsions, forming a surfactant shell around a perfluorocarbon core. researchgate.netresearchgate.net These stabilized nanoemulsions have been characterized for their size, morphology, and acoustic properties, demonstrating their potential for applications in cancer therapy and imaging. researchgate.netresearchgate.netutwente.nl

The versatility of this compound is also evident in its application in metal finishing processes, where fluorosurfactants are used as wetting agents to suppress the formation of corrosive mists from plating baths by lowering the surface tension of the solution. pca.state.mn.us this compound, among other Zonyl grades, has been noted for its use in providing water and solvent repellency to metal surfaces. pca.state.mn.us

Synthetic Methodologies and Chemical Modifications of Zonyl R Fsp

Research into Novel Synthetic Routes for ZONYL(R) FSP Analogues

Research into novel synthetic routes for analogues of this compound would inherently focus on modifying the perfluoroalkyl chain or altering the phosphate (B84403) head group to potentially tune surface activity, solubility, or compatibility with different systems. Given that this compound is derived from linear perfluoroalkyl telomers nih.govnih.gov, synthetic efforts for analogues could explore variations in telomerization processes to control chain length distribution or introduce branching. While the provided information describes the composition of this compound and mentions other Zonyl fluorosurfactants with varying structures wikipedia.orgnih.govnih.govwikipedia.orgtcichemicals.comcenmed.comfishersci.at, detailed novel synthetic routes specifically targeting structural analogues of this phosphate-based fluorosurfactant are not extensively described in the immediate search results. The synthesis of fluorinated acrylic copolymers and polymers more broadly involves the polymerization of fluorinated monomers, which are distinct from the synthesis of the fluorosurfactant itself.

Functionalization Strategies for Tailored this compound Derivatives

This compound's functional properties stem from its amphiphilic structure, featuring a hydrophobic perfluoroalkyl tail and a hydrophilic anionic phosphate head wikipedia.orgnih.gov. This structure dictates its behavior as a surfactant, enabling it to lower surface tension and influence interfacial phenomena brsmeas.org. Functionalization strategies for creating tailored derivatives would likely involve chemical modifications to either the perfluoroalkyl chain or the phosphate group to impart specific characteristics, such as altered solubility, reactivity, or interactions with other components in a formulation. For instance, modifying the phosphate group could change its ionic nature or introduce additional reactive sites. Alterations to the perfluoroalkyl chain could impact its hydrophobicity and interaction with non-polar phases. Although this compound is widely utilized as an additive in various applications, leveraging its inherent functional groups wikipedia.orgbrsmeas.orgnih.govcenmed.com, specific detailed strategies for chemically functionalizing this compound itself to yield novel derivatives with tailored properties are not explicitly detailed within the scope of the provided search results. Its use in formulations often relies on its existing structure as a phosphate-functionalized fluorotelomer derivative.

Polymerization Mechanisms Influenced by this compound

This compound plays a significant role in various polymerization systems, primarily acting as a surfactant to stabilize emulsions and influence the polymerization process uni.lu.

In aqueous polymerization systems, this compound functions as an effective anionic surfactant uni.lu. Its presence is known to significantly reduce the surface tension of the aqueous phase, which is crucial for the formation and stability of monomer droplets and polymer particles. This reduction in surface tension facilitates the mobility of monomers, particularly hydrophobic ones, within the aqueous medium, thereby influencing the polymerization kinetics and the characteristics of the resulting polymer dispersion. Studies have demonstrated its utility in the aqueous emulsion polymerization of various monomers, contributing to the formation of stable colloidal dispersions.

This compound has been specifically investigated for its role in the polymerization of fluorinated acrylates. In such systems, fluorinated monomers, like heptadecafluorodecyl methacrylate (B99206) (FMA), are often hydrophobic and require effective surfactants for stable dispersion and successful polymerization in an aqueous environment. This compound, being a fluorinated surfactant itself, is particularly effective in these systems due to its compatibility with the fluorinated monomers and its ability to lower the interfacial tension between the aqueous phase and the fluorinated monomer/polymer phase. The use of this compound, sometimes in combination with other surfactants, has been shown to facilitate the emulsion polymerization of fluorinated acrylates, leading to the formation of stable fluorinated acrylate (B77674) polymer latexes or dispersions. This is achieved by stabilizing the emulsified monomer droplets and the growing polymer particles throughout the polymerization process.

Fundamental Studies on Interfacial Phenomena and Surface Interactions of Zonyl R Fsp

Mechanistic Studies of ZONYL(R) FSP Adsorption at Interfaces

The adsorption of surfactants at interfaces is a critical process that dictates their performance in diverse applications. Studies investigating this compound have explored its adsorption behavior on different substrates, revealing insights into the interactions driving its surface activity.

Adsorption Behavior on Metallic Substrates

Research indicates that fluorosurfactants like this compound can play a role in processes involving metallic substrates, such as metal plating and finishing labr.cc. One study demonstrated that Zonyl FSN, a related fluorosurfactant, enhanced the deposition of a copper-tin alloy onto base metals by adsorbing onto the metal surface and becoming incorporated into the final deposit labr.cc. While this specific study refers to Zonyl FSN, it suggests a potential for similar adsorption mechanisms for other fluorosurfactants like this compound on metallic surfaces, influencing deposition processes and the quality of the resulting metallic layer labr.cc. ZONYL FSP has also been identified as an anti-corrosive coating agent on metals nih.gov.

Interactions with Oxide and Silicate (B1173343) Surfaces

This compound has been investigated for its interactions with oxide and silicate surfaces, highlighting its ability to modify their surface properties. In the context of treating glass surfaces, which are primarily composed of silicates, this compound has been shown to chemisorb onto metal cations previously adsorbed on the glass surface specialchem.com. This process effectively blocks reactive sites, such as silanol (B1196071) groups, on the glass surface with a molecular layer of fluorocarbon specialchem.com. This chemisorption results in a non-wettable, low-energy surface, demonstrating this compound's capacity to alter the surface chemistry and energy of silicate materials specialchem.com.

Furthermore, this compound has been utilized in studies involving calcarenite, a sedimentary rock containing silicate minerals. When applied to calcarenite samples, this compound imparted significant water repellency, indicating strong interactions with the mineral surface that reduce its wettability wikipedia.org. This research underscores the potential of this compound to modify the surface characteristics of complex silicate-containing materials for protective applications wikipedia.org. Its use in stabilizing nanoemulsions with silica-coated gold nanoparticles also points to favorable interactions with silica (B1680970) surfaces alfa-chemistry.comnih.gov. The surface of these perfluorohexane (B1679568) nanoemulsions, stabilized by ZONYL FSP, was found to be highly negatively charged, interacting with less negatively charged silica-coated nanoparticles alfa-chemistry.com.

Research on this compound Induced Wettability Modification

A key characteristic of this compound is its profound impact on the wettability of surfaces. Its ability to significantly lower surface tension leads to enhanced wetting and spreading, crucial in various applications.

Dynamics of Wetting and Spreading Enhancement

This compound is recognized for its excellent wetting performance specialchem.com. In waterborne coatings, fluorosurfactants, including this compound, are utilized to improve wetting and leveling, essential for achieving a smooth and uniform film chempoint.com. Wetting is the process by which a liquid spreads across a solid surface, and effective wetting is critical for successful coating application, particularly on low-surface-energy substrates or those contaminated with grease or dirt chempoint.com. Studies have shown that fluorosurfactants are highly efficient in lowering surface tension, thereby improving wetting and preventing surface defects like cratering and orange peel chempoint.com. While a specific formulation using this compound in one study showed some surface defects, other fluorosurfactants in the Zonyl family demonstrated improved wetting and leveling in waterborne wood coatings chempoint.com. The ability of this compound to facilitate wetting and the removal of oily soil on concrete has also been noted nih.gov.

The influence of this compound on wetting dynamics extends to two-phase flow systems. Studies investigating air-water/Zonyl FSP mixtures at reduced gravity conditions observed that reducing surface tension with this compound resulted in a shift in the bubble-slug transition to higher void fractions, suggesting a role of surface tension in the transition mechanism. This highlights how this compound's impact on interfacial properties influences the complex dynamics of multiphase flows.

Surface Energy Reduction Mechanisms by this compound

This compound's effectiveness in modifying wettability is directly linked to its capacity to reduce surface energy. As a fluorosurfactant, it possesses a perfluorinated tail and a hydrophilic head group nih.govspecialchem.com. At interfaces, these molecules orient themselves to minimize the system's free energy; the fluorinated tails, being both hydrophobic and oleophobic, preferentially align at the surface, creating a low-surface-energy layer chempoint.com. This reduction in surface tension allows liquids to spread more easily over the treated surface, improving wetting nih.govchempoint.com.

Compared to silicone surfactants, fluorosurfactants like this compound are generally more powerful in reducing the surface tension of water and water-based systems chempoint.com. This superior ability to lower surface tension is the primary mechanism by which this compound enhances wetting and spreading on various substrates nih.govchempoint.com. The resulting low-energy surface also contributes to properties like oil repellency chempoint.com.

Investigations into this compound's Influence on Film Formation and Morphology

The presence of this compound during film formation processes can significantly influence the resulting film morphology and properties. Its role in reducing surface tension and modifying interfacial interactions plays a key part in how films are formed and their final appearance and performance.

In coating applications, this compound contributes to improved film formation by enhancing wetting and leveling, which minimizes surface defects such as cratering and orange peel chempoint.com. By ensuring the liquid coating spreads evenly across the substrate, this compound promotes the formation of uniform films with better surface appearance chempoint.comnih.gov.

Beyond surface appearance, fluorosurfactants can also influence the functional properties of films. In metal plating, fluorosurfactants can be incorporated into the deposited metal layer, potentially affecting the morphology and characteristics of the final metallic coating labr.cc.

Furthermore, this compound is used as a stabilizer in the formation of perfluorohexane nanoemulsions alfa-chemistry.com. It forms a surfactant shell around the perfluorohexane core, creating stable nanoscale droplets alfa-chemistry.com. The properties and morphology of these nanoemulsions, which can be used in various applications, are directly influenced by the presence and arrangement of this compound molecules at the interface between the perfluorocarbon phase and the continuous phase alfa-chemistry.com. Characterization techniques like fluorescence microscopy, transmission electron microscopy, and light scattering are used to study the size and morphology of these this compound-stabilized droplets.

Studies on the Microstructure of this compound-Modified Films

Studies have also explored the microstructure of polysulfone asymmetric membranes and films in the presence of this compound, noting a microstructure characterized by narrow, hydrated regions. scispace.com The incorporation of such fluorosurfactants can influence the morphology and properties of these films at a microscopic level.

Impact on Polymer Film Reorganization and Segregation

The presence of fluorinated components like those in this compound can significantly impact the reorganization and segregation within polymer films, particularly upon thermal treatment like annealing. In solvent-based systems containing both hydrocarbon alkyl and perfluoroalkylethyl side chains, the hydrocarbon chains can facilitate the reorganization of the perfluoroalkylethyl chains. researchgate.netresearchgate.net Annealing has been shown to improve the segregation of these fluorinated chains, enabling more of them to reach the film's surface (the solid/air interface). researchgate.netresearchgate.net This surface enrichment of perfluoroalkylethyl chains leads to an enhancement in perfluoroalkylethyl segregation and a reduction in the dispersive-dominant surface energy, further underscoring the role of these fluorinated compounds in tailoring film surface properties. researchgate.netresearchgate.net

Interfacial Behavior of this compound in Emulsion Systems

This compound plays a crucial role in the interfacial behavior of emulsion systems, acting as an effective emulsifying and stabilizing agent. google.com Its amphiphilic nature, with a perfluorinated tail and a hydrophilic head group, allows it to adsorb at the interface between immiscible phases, reducing interfacial tension and facilitating the formation and stability of emulsions. specialchem.com

Research on this compound Stabilization of Complex Emulsions

Research has demonstrated the efficacy of this compound in stabilizing complex emulsion systems, particularly perfluorocarbon (PFC) emulsions and nanoemulsions. scholaris.caacs.orgresearchgate.netnih.govnih.gov These emulsions, often consisting of a PFC core dispersed in an aqueous continuous phase, are utilized in various applications, including medical ultrasonography as contrast agents. scholaris.caacs.orgresearchgate.netnih.gov

Studies show that this compound stabilized perfluorohexane nanoemulsions exhibit long-term stability under physiological conditions. acs.orgresearchgate.net The production of such nanoemulsions can be achieved using techniques like sonication, where this compound forms a surfactant shell around the PFC core, preventing coalescence and maintaining droplet size. researchgate.netultrasoundandmriforcancertherapy.ca The stability and size distribution of these nanoemulsions are significantly influenced by the concentration of this compound and the emulsification parameters used. ultrasoundandmriforcancertherapy.ca

Data from studies on perfluorohexane nanoemulsion production using sonication with this compound highlight the impact of sonication time and amplitude on particle size. For example:

PFH to Zonyl FSP (% v/v)	Sonication Parameters (time, amplitude, on/off cycle)	Peak 1 (nm)	Peak 2 (nm)
12:3	1 min, 10% amplitude, 10 s on/off	179 ± 43	2004 ± 412
12:3	2 min, 10% amplitude, 10 s on/off	61 ± 6	-

This data illustrates how optimizing sonication parameters with this compound can lead to a significant reduction in droplet size, yielding nanoemulsions with a peak size below 100 nm. ultrasoundandmriforcancertherapy.ca The stability of these this compound-stabilized nanoemulsions is crucial for their intended applications. scholaris.caresearchgate.net

Role of this compound in Multi-Phase System Emulsification

This compound plays a vital role as an emulsifying agent in various multi-phase systems. google.com It is particularly effective in facilitating the emulsification of fluoromonomers during polymerization processes, acting as a primary surfactant in emulsion polymerization systems. google.com The resulting latexes benefit from enhanced mechanical and thermal stability due to the presence of the fluorosurfactant. google.com

Beyond polymerization, this compound is used in the preparation of emulsions for diverse applications, including those involving the dispersion of a perfluorocarbon liquid phase within an aqueous phase. scholaris.canih.gov The effectiveness of this compound in these multi-phase systems is attributed to its ability to lower surface tension and stabilize the dispersed phase through the formation of stable interfacial layers. researchgate.net The interaction between the emulsifier, this compound, and the continuous and dispersed phases is critical in determining the final properties and stability of the emulsion. nih.gov Its application extends to providing properties like wetting and dispersion in various formulations. google.com

Zonyl R Fsp in Advanced Material Systems Research

Research on ZONYL(R) FSP in Nanoemulsion and Droplet Stabilization

This compound has been extensively studied for its application in the formation and stabilization of nanoemulsions, particularly those based on perfluorocarbons. Its amphiphilic structure, featuring a perfluorinated tail and a phosphate (B84403) head group, allows it to effectively lower interfacial tension between immiscible phases, facilitating the creation and maintenance of stable dispersions.

Formation and Stability of Perfluorocarbon Nanoemulsions with this compound

Research has demonstrated the successful production of perfluorocarbon (PFC) nanoemulsions, such as perfluorohexane (B1679568) (PFH) nanoemulsions, stabilized by a this compound surfactant shell researchgate.netresearchgate.netnih.gov. These nanoemulsions are of particular interest for biomedical applications, including drug delivery and imaging researchgate.netresearchgate.net. Formation techniques explored include sonication and microfluidic methods researchgate.netnih.gov. Sonication has been shown to produce PFH emulsions with an average diameter of approximately 50 nm, exhibiting long-term stability under physiological conditions researchgate.net. Microfluidic flow-focusing methods can also be used to directly produce stable, monodisperse microscale perfluorocarbon droplets using PFH and ZONYL FSP nih.gov. Membrane extrusion is another method, often resulting in higher monodispersity compared to sonication, with droplet size controlled by the membrane pore size nih.gov.

The stability of these nanoemulsions is crucial for their intended applications. PFH nanoemulsions stabilized by ZONYL FSP have demonstrated stability for several days in in vivo studies, allowing for their use in cancer localization and treatment researchgate.net. Studies have characterized the size and morphology of these droplets using techniques such as transmission electron microscopy (TEM), fluorescence correlation spectroscopy (FCS), and dynamic light scattering (DLS) researchgate.netresearchgate.net. The stability of PFH bubbles formed after the vaporization of nanoemulsions stabilized with a ZONYL FSP shell might be attributed to the composition of the shell and core rsc.org.

Influence of this compound on Droplet Size and Polydispersity in Colloidal Systems

This compound plays a significant role in influencing the droplet size and polydispersity of colloidal systems, particularly perfluorocarbon nanoemulsions. The concentration of both the perfluorohexane core material and ZONYL FSP has been found to influence the size of the resulting nanoemulsions researchgate.net. For instance, to achieve nanoemulsion sizes below 100 nm, which is desirable for efficient passage through tumor vasculature, specific concentrations of PFH and ZONYL FSP are required researchgate.net.

Studies characterizing perfluorocarbon nanoemulsions stabilized with ZONYL FSP have reported mean diameters in the range of 249–267 nm with polydispersity index (PDI) values between 0.151 and 0.185, indicating good homogeneity researchgate.netnih.gov. While droplet sizes can decrease slightly over several weeks of storage, the PDI generally remains stable, suggesting the maintenance of homogeneity over time nih.gov. Polydispersity, or the variation in particle diameters within a system, is a characteristic feature of many colloidal systems and can significantly impact their properties pcc.eunih.gov. While some preparation methods may result in polydisperse emulsions containing a range of droplet sizes, techniques like membrane extrusion can yield higher monodispersity nih.gov. The PDI value provides an indication of the width of the size distribution, with values below 1 typically suggesting a relatively narrow distribution frontiersin.org.

This compound in Functional Coating and Surface Treatment Research

The surface-active properties of this compound make it valuable in research concerning functional coatings and surface treatments, particularly for imparting hydrophobicity and influencing surface quality in various materials.

Hydrophobization Mechanisms on Porous Substrates Using this compound

This compound contributes to the hydrophobization of surfaces, including porous substrates. Fluorinated surfactants like ZONYL FSP are known to provide water and solvent repellency pca.state.mn.usrsc.org. The mechanism often involves the orientation of the fluorinated tails outwards from the surface, creating a low surface energy layer that repels water and oils researchgate.net. On porous substrates, this can involve improving the penetration of the coating material into the pore structure, thereby strengthening the bond and providing repellency within the pores rsc.org. Research on calcarenite, a porous stone, treated with ZONYL FSP demonstrated a high water contact angle (WCA) of 143°, which slightly decreased to 135° after artificial weathering, indicating effective hydrophobization researchgate.net. The formation of a hydrophobic surface can be influenced by both the surface chemistry imparted by the fluorinated compound and the surface roughness researchgate.net.

Research on this compound in Protective Coatings for Stone Artifacts

This compound has been investigated as a potential protective material for stone artifacts, particularly those made of calcarenite researchgate.netcolab.ws. The application of ZONYL FSP to calcarenite samples resulted in a hydrophobic surface, as evidenced by high water contact angles researchgate.net. This hydrophobicity is crucial for protecting stone from water-induced decay mechanisms such as freezing-thawing cycles, salt crystallization, and chemical reactions facilitated by pollutants carried by water researchgate.net.

Studies have shown that coatings containing ZONYL FSP can offer moderate protection against water capillary absorption in calcarenite samples researchgate.net. Furthermore, preliminary studies indicated that ZONYL FSP inhibited and noticeably reduced the growth of biodeterioration agents, such as algae, on treated calcarenite samples researchgate.net. While synthetic polymers, including fluorinated polymers, are widely used for stone protection due to their water repellent properties, research continues to explore their effectiveness and durability under various environmental conditions researchgate.netresearchgate.net.

Studies on this compound's Role in Metal Deposition and Surface Quality

This compound has been noted for its use in providing water and solvent repellency to underlying metal surfaces pca.state.mn.us. In the context of metal finishing, fluorinated surfactants can play a role in modifying surface properties. While ZONYL FSN, another Zonyl variant, has been shown to enhance the deposition of a copper-tin alloy and improve the quality of the final plate by adsorbing onto the metal surface and becoming incorporated into the deposit, ZONYL FSP's specific role in metal deposition processes appears to be more related to surface modification and repellency pca.state.mn.us.

Integration of this compound in Polymer and Composite Material Research

Research has investigated the role of this compound as an additive in polymeric and composite materials, focusing on its effects on filler dispersion and its application in processes like chemical mechanical polishing.

Effects of this compound on Conductive Polymer Film Characteristics (e.g., PEDOT:PSS)

Information regarding the effects of this compound specifically on the characteristics of conductive polymer films such as PEDOT:PSS was not found in the consulted literature.

Influence on Amorphous Calcium Phosphate (ACP) Filler Dispersion in Polymeric Matrices

The uncontrolled aggregation and uneven distribution of amorphous calcium phosphate (ACP) particulate fillers within polymer matrices can negatively impact the properties of ACP composites. Research has assessed the influence of surfactants, including anionic surfactants like Zonyl FSP, on the particle size distribution and compositional properties of ACP when introduced during its preparation nist.govresearchgate.net. Studies have shown that the introduction of an anionic surfactant can reduce the median particle diameter of ACP. For instance, in one study, an anionic surfactant reduced the median particle diameter by about 45% compared to a control researchgate.net.

However, the improvement in biaxial flexure strength (BFS) in dry composite specimens prepared with surfactant-modified ACPs was not significant compared to those formulated with a control researchgate.net. Upon soaking, the BFS of surfactant-ACP composites decreased, suggesting that the filler's particle size distribution contributes minimally to the composite's resistance to plasticization and degradation after water exposure nist.gov. This indicates that while Zonyl FSP can aid in reducing ACP particle size and potentially improve initial dispersion, its effect on the long-term mechanical stability of the composite in the presence of water may be limited nist.govresearchgate.net.

Research on this compound as an Additive in Chemical Mechanical Polishing (CMP) Slurries

This compound has been investigated as an additive in Chemical Mechanical Polishing (CMP) slurries. In CMP of shallow trench isolation (STI) structures, controlling the removal rate of silicon nitride is crucial for achieving high selectivity between oxide and nitride films researchgate.netresearchgate.net. Zonyl FSP has been explored alongside other chemical additives in ceria-based CMP slurries for its effect on the removal rate of silicon nitride researchgate.netresearchgate.nethanyang.ac.kr.

Furthermore, Zonyl FSP has been identified as an anionic phosphate fluorosurfactant useful in CMP slurry compositions for reducing corrosion on tungsten during polishing google.com. A believed chemical formula for Zonyl FSP in this context is Rf(CH₂CH₂O)ₓP(O)(ONH₄)ᵧ, where Rf=F(CF₂CF₂)₂, x=1 or 2, y=2 or 1, x+y=3, and z=1 to about 7 google.com. Useful concentrations of such anionic fluorinated surfactants in polishing slurries can range from 10 ppm to 2000 ppm, with preferred ranges between 20 ppm and 400 ppm google.com. The inclusion of Zonyl FSP and similar surfactants is considered to moderate the nucleophilic nature of the phosphate moiety, aiding in the control of tungsten etching during CMP google.com.

Research into this compound's Effect on Fluid Dynamics and Flow Control

This compound has been utilized in fluid dynamics research, particularly in studies concerning two-phase flow and the modulation of liquid properties for flow control.

Impact on Two-Phase Flow Regimes in Microgravity Conditions

This compound has been extensively used in experimental studies of two-phase gas-liquid flow under microgravity conditions jcu.edu.aumonash.edunasa.govnasa.govcore.ac.ukpurdue.eduresearchgate.netresearchgate.netaiaa.org. These studies, often conducted using platforms like parabolic flights, investigate flow patterns (bubbly, slug, annular) and the transitions between them in reduced gravity environments relevant to space applications monash.edunasa.govcore.ac.ukpurdue.eduresearchgate.netresearchgate.net.

Researchers have used water-Zonyl FSP mixtures as a working fluid to specifically study the effects of decreased surface tension on two-phase flow behavior in microgravity jcu.edu.aumonash.edunasa.govcore.ac.uk. By comparing the behavior of air-water flow to that of air-water-Zonyl FSP mixtures (which have significantly lower surface tension), the influence of surface tension on flow regime transitions can be isolated and analyzed monash.edunasa.govcore.ac.uk. These studies contribute to the development of better models and prediction criteria for two-phase flow in microgravity, which is essential for designing spacecraft thermal management systems and other fluid handling processes in space nasa.govpurdue.eduresearchgate.net.

Studies on this compound's Modulation of Liquid Viscosity and Surface Tension for Flow Control

This compound is recognized as a powerful surfactant that can lower the surface tension of water at low concentrations without significantly altering other physical properties like viscosity core.ac.uk. This characteristic makes it a valuable tool in research aimed at understanding the independent effects of surface tension on fluid flow phenomena monash.edunasa.govcore.ac.uk.

Environmental Behavior and Degradation Pathway Research of Zonyl R Fsp

Environmental Fate and Persistence Studies of ZONYL(R) FSP and Related Fluorosurfactants

Fluorosurfactants, including those based on fluorotelomer structures like this compound, are part of the broader class of per- and polyfluoroalkyl substances (PFAS). A defining characteristic of many PFAS, particularly those with fully fluorinated carbon chains, is their exceptional environmental persistence. pca.state.mn.us This persistence is primarily attributed to the strength of the carbon-fluorine bond, one of the strongest in organic chemistry, which renders these compounds resistant to many environmental degradation processes. pca.state.mn.us

While specific, detailed environmental fate and persistence studies focusing solely on this compound are not extensively documented in the immediately available research, studies on related fluorotelomer-based substances, particularly polyfluoroalkyl phosphates (PAPs), provide insights into their potential environmental behavior. PAPs have been detected in environmental matrices, including wastewater treatment plant sludge. acs.org The presence of these compounds in the environment raises concerns due to the potential for long-range transport and accumulation.

The environmental fate of fluorosurfactants is influenced by factors such as their water solubility, volatility, and their potential to sorb to particles and accumulate in organisms. This compound is described as water-soluble. researchgate.net The perfluorinated portion of the molecule contributes to its hydrophobic and oleophobic properties, while the phosphate (B84403) head group provides hydrophilicity and anionic character. researchgate.net

The persistence of fluorosurfactants in the environment has led to their widespread detection in various environmental compartments globally. pca.state.mn.us This widespread contamination underscores the need to understand their transformation pathways and to develop strategies for their mitigation.

Research into Biotransformation and Abiotic Degradation Pathways

Research into the degradation of fluorotelomer-based compounds, including PAPs like this compound, indicates that while the perfluorinated chain is highly stable, the non-fluorinated portions and functional groups can undergo transformation through biotic and abiotic processes. acs.orgtoxicdocs.org

Studies on Biodegradability and Environmental Transformation Kinetics

Studies on the microbial transformation of polyfluoroalkyl phosphates (PAPs), a class that includes this compound, have demonstrated that these compounds can undergo biodegradation. In simulated wastewater treatment systems, PAPs were shown to be microbially transformed. acs.org A key step in the biodegradation of PAPs involves the hydrolysis of the phosphate ester linkages, leading to the production of fluorotelomer alcohols (FTOHs). acs.org

Further biodegradation of FTOHs can occur under aerobic conditions. This process is understood to proceed through oxidation, potentially via a β-oxidation-like mechanism, which progressively shortens the non-fluorinated chain attached to the perfluorinated segment. acs.orgnih.gov

While this compound itself was not found to inhibit bacterial growth in activated sludge at tested concentrations, indicating it may not be acutely toxic to these microorganisms, this does not imply complete or rapid biodegradation of the entire molecule. toxicdocs.org The highly fluorinated portion remains resistant to typical microbial breakdown. toxicdocs.org

Identification of Degradation Products and Their Environmental Implications

The degradation of fluorotelomer-based compounds like PAPs is significant because it can lead to the formation of per- and polyfluoroalkyl substances of environmental concern. The hydrolysis of PAPs yields fluorotelomer alcohols (FTOHs). acs.org These FTOHs can then be oxidized through several intermediate steps, including the formation of fluorotelomer aldehydes (FTALs) and fluorotelomer carboxylic acids (FTCAs), eventually leading to the production of stable perfluorocarboxylic acids (PFCAs). nih.gov

The general proposed pathway for the biodegradation of fluorotelomer alcohols to PFCAs involves a series of oxidation steps and the potential elimination of hydrofluoric acid (HF). Specific PFCAs that can be formed depend on the chain length of the original fluorotelomer compound. Examples of PFCAs identified as degradation products of fluorotelomer precursors include perfluorooctanoic acid (PFOA), perfluorohexanoic acid (PFHxA), perfluoropentanoic acid (PFPeA), perfluoroheptanoic acid (PFHpA), perfluorononanoic acid (PFNA), perfluorodecanoic acid (PFDA), and perfluoroundecanoic acid (PFUnA). nih.gov The detection of both even and odd-chained PFCAs suggests the involvement of multiple degradation pathways, potentially including β-oxidation and α-oxidation-like mechanisms. acs.orgnih.gov

Data on Degradation Product Formation

While specific quantitative data tables on the degradation product formation kinetics of this compound were not found, research on the biodegradation of polyfluoroalkyl phosphates (PAPs) highlights the transformation into FTOHs and subsequent PFCAs. acs.org The rate and extent of this transformation can vary depending on environmental conditions and microbial communities present.

Research on Sustainable Alternatives and Mitigation Strategies for Fluorochemicals Including this compound

Given the environmental persistence and potential implications of fluorochemicals like this compound and their degradation products, research and development efforts are increasingly focused on sustainable alternatives and effective mitigation strategies.

One significant development has been the voluntary phase-out of certain long-chain PFAS, including the discontinuation of Zonyl® fluorosurfactant grades and their replacement with alternatives based on short-chain molecules designed not to degrade to PFOA or PFOS. [11 in previous search] This shift towards shorter-chain or non-fluorinated alternatives is a key strategy in reducing the release of persistent PFAS into the environment. Research is ongoing to develop high-performing, environmentally friendly alternatives, including silicone-based and bio-based surfactants. [18 in previous search]

Mitigation strategies for existing PFAS contamination, relevant to releases of this compound and its degradation products, are complex and involve a combination of approaches. These include regulatory actions to limit production and use, improved industrial practices to prevent releases, and advancements in wastewater treatment processes. [10 in previous search]

Technological innovations for the removal and destruction of PFAS from contaminated water and soil are also being actively researched. These methods include advanced filtration systems, adsorption onto various materials (such as activated carbon or novel polymers), and advanced oxidation or reduction processes. [10 in previous search] Novel approaches, such as the use of hemp protein powder for the removal of certain PFAS like PFOS and PFHxS from contaminated water, show promising results. [10, 11 in previous search]

The transition away from persistent fluorochemicals and the development of effective remediation technologies are critical steps in addressing the environmental challenges posed by compounds like this compound and their stable degradation products.

Advanced Analytical and Characterization Techniques for Zonyl R Fsp Research

Spectroscopic Characterization Methods in ZONYL(R) FSP Research

Spectroscopic methods are indispensable for elucidating the chemical and physical properties of this compound at the molecular and atomic levels. These techniques provide insights into its surface interactions, elemental makeup, and behavior in complex formulations.

Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) is a highly sensitive surface analytical technique used to characterize the outermost molecular layers of a material. nih.govnih.govrsc.org In the analysis of this compound, ToF-SIMS provides detailed information about its molecular structure and fragmentation patterns upon interaction with a substrate. electronicsandbooks.com

A study investigating the application of various Zonyl™ family compounds, including this compound, as protective agents for stone artifacts utilized ToF-SIMS to analyze the compounds on calcarenite stone and gold surfaces. electronicsandbooks.com The results demonstrated that the substrate significantly influences the fragmentation pattern of this compound. electronicsandbooks.com When deposited on calcarenite, the ToF-SIMS spectra of this compound showed a more rapid decrease in peak intensities with increasing mass compared to when it was deposited on gold. electronicsandbooks.com This suggests a strong interaction between the phosphate (B84403) functional group in this compound and the calcium carbonate of the calcarenite surface, which alters the fragmentation behavior. electronicsandbooks.com The differing fragmentation patterns on various substrates highlight the importance of the substrate in determining the surface chemistry of the adsorbed fluorosurfactant. electronicsandbooks.com

The ability of ToF-SIMS to detect molecular fragments provides a unique fingerprint of the substance and its interaction with the surface, making it a powerful tool for studying the application of this compound in surface treatments. electronicsandbooks.com

X-ray Photoelectron Spectroscopy (XPS) is a quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. researchgate.netazooptics.comthermofisher.comsurfacesciencewestern.com XPS is particularly valuable in the study of this compound as it provides crucial information about the elements present on a surface treated with this fluorosurfactant and their bonding environments.

In conjunction with the ToF-SIMS study mentioned previously, XPS was used to analyze Zonyl™ compounds on calcarenite. electronicsandbooks.com The XPS data supported the interpretation of the ToF-SIMS results, confirming the interaction between the functional groups of the fluorosurfactants and the substrate. electronicsandbooks.com By identifying the elements present and their chemical states, XPS can verify the presence of the fluorosurfactant on the surface and provide insights into the nature of its adhesion.

XPS analysis of a this compound-treated surface would typically involve acquiring survey scans to identify all elements present, followed by high-resolution scans of specific elemental peaks (e.g., C 1s, O 1s, F 1s, P 2p) to determine their chemical states. The binding energies of these core electrons are sensitive to the chemical environment of the atom, allowing for the differentiation between various functional groups.

Table 1: Expected Elemental Composition Data from XPS Analysis of a this compound-Treated Surface

Element	Atomic % (Example)	Key Chemical States
Fluorine (F)	40 - 50%	C-F bonds in the fluorocarbon chain
Carbon (C)	30 - 40%	C-F, C-C, C-H, C-O
Oxygen (O)	10 - 15%	P-O, C-O
Phosphorus (P)	1 - 5%	Phosphate head group
Hydrogen (H)	Not detected by XPS	-

Note: The atomic percentages are hypothetical and would vary depending on the specific sample and surface coverage.

Fluorescence spectroscopy is a powerful technique for studying the properties of nanoemulsions, including their stability and payload retention capabilities. In the context of this compound-stabilized nanoemulsions, this method can be employed to monitor the encapsulation and release of fluorescently labeled molecules.

A systematic study of perfluorocarbon (PFC) nanoemulsions stabilized by various polymer amphiphiles, including Zonyl surfactants, utilized fluorescence spectroscopy to assess payload retention. nih.gov In this research, a fluorescent dye, coumarin, was encapsulated within the PFC nanoemulsions. nih.gov The release of the dye was monitored by measuring the fluorescence of a surrounding 1-octanol phase, which mimics a cell membrane. nih.gov The intensity of the fluorescence in the 1-octanol corresponded to the amount of coumarin that had leached from the nanoemulsions. nih.gov This study revealed that the choice of surfactant plays a significant role in how well the payload is retained within the nanoemulsion. nih.gov

The use of fluorescence spectroscopy in such studies provides valuable quantitative data on the performance of this compound as a stabilizer in nanoemulsion-based delivery systems.

Microscopic and Imaging Techniques in this compound Studies

Microscopic and imaging techniques are essential for visualizing the morphology and behavior of structures and films formed with this compound. These methods provide direct visual evidence of the physical characteristics of nanoemulsions and the dynamics of droplets and films.

Transmission Electron Microscopy (TEM) is a high-resolution imaging technique that allows for the direct visualization of the morphology, size, and structure of nanoparticles and emulsion droplets. researchgate.netnih.govresearchgate.netcosmeticsdesign-asia.com In the study of this compound-stabilized nanoemulsions, TEM is critical for characterizing the size distribution and shape of the droplets.

Perfluorohexane (B1679568) nanoemulsions (PFH-NEs) stabilized by this compound have been investigated as stable contrast agents for imaging and therapeutic applications. epa.gov While the specific study does not detail the TEM analysis, it is a standard and essential technique for such research. TEM analysis would reveal the droplets to be spherical and would allow for the measurement of their diameters, which is crucial for their application as theranostic agents. epa.gov Freeze-fracture TEM can provide even deeper insights into the structure of the emulsions, revealing details about the arrangement of the surfactant at the oil-water interface. cosmeticsdesign-asia.com

Table 2: Typical Morphological Data Obtainable from TEM Analysis of this compound-Stabilized Nanoemulsions

Parameter	Typical Value Range	Significance
Droplet Diameter	50 - 200 nm	Affects stability, bioavailability, and in vivo fate
Droplet Shape	Spherical	Indicates successful emulsification
Polydispersity Index (PDI)	< 0.2	A measure of the width of the size distribution
Lamellar Structures	Presence/Absence	Indicates the nature of the surfactant layer

Optical light microscopy is a valuable tool for observing the dynamic behavior of droplets and the formation of films at a microscopic level. For this compound-stabilized systems, this technique can be used to study processes such as droplet vaporization and the characteristics of thin films.

The use of this compound-stabilized perfluorohexane nanoemulsions as agents that can be vaporized for therapeutic purposes highlights the importance of observing this phase transition. epa.gov Optical fluorescence microscopy can be particularly useful in these studies. By incorporating a fluorescent marker into either the perfluorocarbon core or the surfactant shell, the process of vaporization can be optically observed. researchgate.net The loss or retention of the fluorescent signal during vaporization can provide information about the fate of the encapsulating shell and the stability of the resulting bubbles. researchgate.net For instance, the retention of fluorescence at the edge of a bubble after vaporization would suggest that the this compound coating remains on the surface of the vaporized droplet. researchgate.net

Furthermore, optical microscopy can be used to observe the formation of thin films of this compound on a substrate, allowing for the study of film uniformity and the behavior of any droplets that may form on the surface.

Colloidal and Particle System Characterization for this compound Formulations

The performance of this compound in various formulations, such as emulsions and composites, is critically dependent on the characteristics of the colloidal systems it helps to form. Understanding the size, distribution, and stability of particles or droplets within these systems is paramount for optimizing formulation properties and ensuring product efficacy and longevity. Advanced analytical techniques provide the necessary insights into these nanoscale and microscale phenomena.

Dynamic Light Scattering (DLS), also known as Photon Correlation Spectroscopy (PCS), is a non-invasive technique widely used for determining the size distribution of submicron particles and molecules in a liquid medium. usp.orgnih.gov The method is based on the principle of Brownian motion, the random movement of particles suspended in a fluid. usp.org When a laser beam illuminates the particles, the scattered light intensity fluctuates over time due to their movement. Smaller particles move more rapidly, causing faster fluctuations, while larger particles move more slowly, resulting in slower fluctuations. usp.org By analyzing these intensity fluctuations, DLS can determine the translational diffusion coefficient of the particles, which is then used to calculate their hydrodynamic diameter via the Stokes-Einstein equation. usp.org

In the context of this compound research, DLS is an invaluable tool for characterizing the size of micelles, polymer latex particles, or emulsion droplets stabilized by this fluorosurfactant. For instance, in the formulation of dental composites, this compound has been used as a dispersing agent for amorphous calcium phosphate (ACP) fillers. A study characterizing such fillers reported a significant reduction in the median particle diameter when this compound was used during the synthesis of the ACP filler, as detailed in the table below.

Table 1: Median Particle Diameter of ACP Fillers with Different Additives

Additive Used in ACP Synthesis	Median Particle Diameter (dm) in μm
This compound	4.1
Triton	7.8 (average)
Tween	7.8 (average)
PEO	14.1

Another critical parameter obtained from DLS measurements is the Polydispersity Index (PDI). The PDI is a dimensionless measure of the broadness of the particle size distribution. usp.org A PDI value close to zero indicates a monodisperse or highly uniform particle population, whereas values approaching 1.0 suggest a very broad and heterogeneous size distribution. For formulations containing this compound, achieving a low PDI is often desirable as it can lead to more stable emulsions and more uniform composite materials. While specific PDI values for this compound formulations are not detailed in the available literature, it is a standard output of DLS analysis and a key parameter for quality control in the development of such systems.

Fluorescence Correlation Spectroscopy (FCS) is a highly sensitive analytical technique that measures fluctuations in fluorescence intensity within a minuscule, well-defined observation volume (typically on the order of a femtoliter). frontiersin.org These fluctuations are caused by fluorescently labeled molecules diffusing in and out of the focal volume. By analyzing the temporal autocorrelation of these fluctuations, FCS can provide quantitative information about the concentration, and more importantly, the diffusion coefficient of the fluorescent species. frontiersin.orgichf.edu.pl The diffusion coefficient is directly related to the hydrodynamic radius of the molecule or particle, making FCS a powerful tool for studying size and aggregation phenomena at the single-molecule level. frontiersin.org

While direct studies employing FCS to analyze this compound formulations are not prominent in the literature, the technique's principles are highly applicable to assessing the stability of emulsions stabilized by this fluorosurfactant. Emulsion stability is a critical parameter, as instabilities like coalescence (droplet merging) and Ostwald ripening (growth of larger droplets at the expense of smaller ones) can lead to phase separation and product failure.

To study a this compound-stabilized emulsion using FCS, one could incorporate a small amount of a fluorescent dye into the dispersed phase (e.g., oil droplets in an oil-in-water emulsion). By monitoring the diffusion of these fluorescently labeled droplets over time, FCS can detect changes in their size.

Monitoring Droplet Size: An increase in the average diffusion time of the droplets would indicate an increase in their hydrodynamic radius, signaling droplet aggregation or coalescence.

Assessing Polydispersity: Advanced FCS analysis can also provide information on the size distribution of the droplets. A broadening of the distribution over time could indicate processes like Ostwald ripening. nih.govacs.org

Surfactant Dynamics: In more advanced applications, this compound itself could be fluorescently labeled. This would allow for the study of its mobility at the oil-water interface and its exchange dynamics between micelles and the droplet surface, providing deeper insights into the mechanisms of stabilization.

FCS offers several advantages for such studies, including its high sensitivity, small sample volume requirements, and the ability to perform measurements in complex media. nih.govacs.org This makes it a promising technique for future research into the long-term stability and performance of this compound-based emulsion systems.

Thermogravimetric Analysis (TGA) for Filler Characterization in this compound Composites

Thermogravimetric Analysis (TGA) is a thermal analysis technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. biomatj.com This technique is particularly useful for characterizing the composition and thermal stability of multi-component materials, such as polymer composites. researchgate.net By precisely heating a sample and monitoring its weight loss, TGA can quantify the amount of volatile components (like water or solvents), polymers, and thermally stable inorganic fillers within a material. researchgate.net

In the field of dental materials, this compound has been utilized in the preparation of amorphous calcium phosphate (ACP) fillers for resin-based composites. TGA is a key technique for characterizing these fillers, particularly for determining their water content, which can influence the mechanical properties and stability of the final composite.

A study investigating the effect of various surfactants on ACP filler properties used TGA to quantify both the surface-adsorbed and structurally incorporated water content. The analysis involved heating the filler from 30 °C to 600 °C and measuring the corresponding mass loss at different temperature ranges. The results demonstrated that while this compound significantly influenced the particle size of the ACP filler, the total water content remained consistent with fillers prepared using other additives or no additive at all.

Table 2: TGA-Derived Water Content of an ACP Filler Prepared with this compound

Filler Type	Surface/Loosely Bound Water (mass loss from 23°C to 125°C)	Structural/Tightly Bound Water (mass loss from 150°C to 600°C)	Total Water Content (mass %)

This type of analysis is crucial for ensuring the quality and consistency of fillers used in this compound composites. By providing a quantitative measure of the filler's composition, TGA helps researchers understand how additives like this compound affect the filler's properties and, consequently, the performance of the final composite material.

Theoretical and Computational Investigations of Zonyl R Fsp Systems

Molecular Modeling and Simulation Studies of ZONYL(R) FSP Interactions

Molecular modeling and simulation techniques provide insights into the interactions of this compound molecules at an atomic or molecular level.

Atomistic Simulations of Molecule-Surface Adsorption and Fragmentation

Atomistic simulations, such as molecular dynamics in conjunction with density functional theory calculations, have been used to investigate the adsorption of molecules on surfaces and their subsequent fragmentation under certain conditions, such as in secondary ion mass spectrometry (SIMS). researchgate.netresearchgate.netnih.gov Studies involving fluorinated compounds from the Zonyl™ family, including this compound, have explored their behavior on different substrates like gold and calcarenite. researchgate.netresearchgate.netcolab.ws These studies indicate that the substrate can significantly influence the fragmentation patterns of these compounds. researchgate.netresearchgate.netcolab.ws The specific orientation a molecule adopts at a surface and the strength of the molecule-surface interaction are crucial factors influencing desorption and in-source fragmentation. researchgate.netresearchgate.net

Research has shown that for certain Zonyl compounds, including FSP, the fragmentation patterns observed on calcarenite differ significantly from those on gold substrates. researchgate.netresearchgate.net This difference is attributed to the interaction of functional groups within the fluorinated compounds, such as phosphate (B84403) groups, with the calcium carbonate surface of calcarenite, which influences the fragmentation pattern. researchgate.net Atomistic simulations can help understand the bond dissociation energy and interfacial energy between the surface and the compound, providing insights into the fragmentation process. researchgate.net

Computational Chemistry Approaches to this compound Behavior

Computational chemistry approaches are utilized to study the behavior of chemical compounds, including surfactants. While specific detailed computational chemistry studies focusing solely on the behavior of this compound at a fundamental electronic structure level were not extensively detailed in the search results, the broader field of computational chemistry, including electronic structure packages, is recognized for its role in modeling complex chemical and materials processes and predicting atomistic and electronic properties. researchgate.net Quantum-chemical calculations of charge distribution in ionic surfactants, a class that includes the active component of this compound, have been performed to understand their behavior. nist.govresearchgate.net

Process and Performance Modeling for this compound-Containing Systems

Modeling at a larger scale is used to predict the behavior and performance of systems containing this compound, particularly in complex fluid dynamics scenarios.

Mechanistic Models for Two-Phase Flow Dynamics in Microgravity

This compound has been used in experimental studies investigating two-phase gas-liquid flow under microgravity conditions. researchgate.netmonash.eduresearchgate.netaiaa.org These studies are crucial for applications in space, such as thermal management systems. researchgate.netmonash.edu Mechanistically based models have been developed using experimental data from mixtures including air-water-ZONYL(R) FSP to predict parameters like void fraction, bubble velocity, pressure drop, and flow patterns in microgravity. monash.eduaiaa.org The addition of this compound affects the surface tension of the liquid phase, which in turn influences flow pattern transitions. researchgate.netaiaa.org

Research analyzing microgravity two-phase flow data for mixtures including air-water-ZONYL(R) FSP has shown that traditional Weber number-based maps may be inadequate for predicting flow pattern transitions over a wide range of liquid flow rates. researchgate.net The transition from slug to annular flow has been found to be dependent on the liquid phase Reynolds number at high liquid flow rates, suggesting the growing importance of liquid phase inertia. researchgate.net New scaling methods using liquid Weber number based on vapor and liquid superficial velocities and Reynolds number based on liquid superficial velocity have been introduced to better represent microgravity data and improve flow pattern prediction. researchgate.net Studies have also investigated the effect of liquid viscosity on flow patterns in microgravity using water, water/glycerine, and water/ZONYL(R) FSP, noting that changes in viscosity affected the transition from bubbly to slug flow. aip.org

Key findings from studies on two-phase flow in microgravity using this compound-containing mixtures include:

Flow pattern transitions in microgravity are influenced by the addition of surfactants like this compound, which alters surface tension. researchgate.netaiaa.org

Mechanistic models are developed based on experimental data to predict flow behavior in microgravity. monash.eduaiaa.org

New dimensionless parameters may be needed for accurate flow pattern prediction in microgravity compared to terrestrial conditions. researchgate.net

Numerical Modeling of Acoustic Properties of Surfactant-Stabilized Droplets

This compound has been used as a stabilizing fluorosurfactant in the creation of perfluorocarbon nanoemulsions and droplets, which are being investigated as potential ultrasound contrast agents. researchgate.netscholaris.canih.govutwente.nlnih.govryerson.ca Numerical modeling plays a role in understanding the acoustic properties and behavior of these surfactant-stabilized droplets and the microbubbles they form upon vaporization. researchgate.netscholaris.cautwente.nlnih.gov

Studies have utilized nonlinear numerical modeling to estimate parameters like the Mechanical Index (MI) required for the activation (vaporization) of these droplets. researchgate.netnih.gov The acoustic response of the vaporized microbubbles, stabilized by surfactants like this compound, is a key area of investigation to assess their suitability as contrast agents. scholaris.cautwente.nl Numerical models can help characterize bubble oscillations and non-linearity of oscillation as a function of bubble size. utwente.nl The presence of the surfactant coating material influences bubble oscillations. utwente.nl

Research indicates that perfluorocarbon nanoemulsions stabilized by this compound can be produced with specific size characteristics, and their stability is influenced by the surfactant. researchgate.netnih.gov Numerical modeling, alongside experimental measurements, helps in understanding the acoustic behavior of these formulations. researchgate.netutwente.nlryerson.canih.gov

Key aspects related to numerical modeling of acoustic properties of this compound-stabilized droplets include:

Estimation of ultrasound parameters (e.g., MI) for droplet vaporization using nonlinear numerical modeling. researchgate.netnih.gov

Characterization of the acoustic response and oscillation of surfactant-stabilized microbubbles formed from the droplets. scholaris.cautwente.nl

Investigation of the influence of the surfactant coating on bubble dynamics through modeling and experiments. utwente.nl

Future Research Trajectories and Emerging Applications of Zonyl R Fsp

Development of Novel ZONYL(R) FSP-Based Research Materials

A significant area of future research lies in the development of advanced materials where this compound serves as a critical component. One of the most promising avenues is in the field of biomedical engineering, specifically in the formulation of nanoemulsions for diagnostic and therapeutic applications.

Perfluorohexane (B1679568) Nanoemulsions:

Recent studies have demonstrated the use of this compound in stabilizing perfluorohexane (PFH) nanoemulsions. researchgate.net These nanoemulsions are being investigated as contrast agents for various imaging modalities and as vehicles for drug delivery. The role of this compound is to form a stable, biocompatible shell around the PFH core, preventing coalescence and enabling the creation of uniform, long-lasting nanodroplets. researchgate.net

The unique properties of these this compound-stabilized nanoemulsions make them suitable for:

Cancer Theranostics: Researchers are exploring these nanoemulsions for both the diagnosis (imaging) and treatment (therapy) of cancer. The stabilized particles can be designed to carry therapeutic agents to tumor sites. researchgate.net

Photoacoustic Imaging: The fluorosurfactant shell can be engineered to be optically absorbing, enhancing photoacoustic signals for high-resolution imaging of biological tissues. researchgate.net

The development of these nanoemulsions represents a significant step forward in creating multifunctional nanoparticles for advanced medical applications. Future research will likely focus on optimizing the formulation of these nanoemulsions to enhance their stability, targeting efficiency, and therapeutic payload capacity.

Component	Function in Nanoemulsion	Research Application
Perfluorohexane (PFH)	Core material, capable of vaporization for enhanced imaging signals.	Ultrasound and photoacoustic imaging contrast agent.
This compound	Stabilizing agent, forms a biocompatible shell around the PFH core.	Prevents droplet coalescence, enhances stability of the nanoemulsion.
Therapeutic Agent	Encapsulated within the nanoemulsion for targeted delivery.	Cancer therapy, targeted drug delivery.

Interdisciplinary Research Opportunities Utilizing this compound's Unique Properties

The distinct physicochemical properties of this compound open up a wide range of interdisciplinary research opportunities, bridging materials science with biomedical engineering, and chemistry with advanced manufacturing.

Key Properties and Their Interdisciplinary Implications:

Exceptional Wetting Performance: this compound's ability to significantly lower surface tension allows for superior wetting of various substrates. specialchem.com This property is not only valuable in industrial applications like coatings and inks but also in biomedical research for ensuring uniform coating of medical devices or facilitating the interaction of nanoparticles with biological surfaces.

Reduced Foaming Tendency: In many formulations, the generation of foam is an undesirable side effect. This compound is noted for its ability to decrease the foaming tendency in products, a property that is advantageous in both industrial processes and in the preparation of sensitive biological and pharmaceutical formulations. specialchem.com

Stabilization of Emulsions: As demonstrated in the context of perfluorohexane nanoemulsions, this compound is an effective emulsifier. researchgate.net This capability is crucial in fields ranging from cosmetics and food science to the development of novel drug delivery systems and advanced materials.

The convergence of these properties in a single compound allows researchers from different fields to address complex challenges. For instance, a materials scientist might collaborate with a biologist to develop a novel biocompatible coating for medical implants that utilizes this compound's wetting and anti-fouling properties. Similarly, a chemical engineer could work with a pharmacologist to design a stable, targeted drug delivery system based on this compound-stabilized emulsions.

Green Chemistry and Sustainable Synthesis Research for this compound Alternatives

The growing emphasis on environmental sustainability and green chemistry has prompted research into alternatives for many synthetic compounds, including fluorinated surfactants like this compound. While effective, the persistence of some fluorinated compounds in the environment has raised concerns, driving the search for more sustainable options. researchgate.netepa.gov

Current Research Directions for Greener Alternatives:

Non-Fluorinated Surfactants: A primary focus of green chemistry in this area is the development of surfactants that offer comparable performance to fluorosurfactants without the use of fluorine. Research is ongoing into various classes of non-fluorinated compounds that can achieve low surface tensions and provide effective wetting and leveling. epa.gov

Silicone-Based Surfactants: Silicone-based surfactants are being explored as a viable alternative. They are known for their low toxicity and reduced environmental impact. While they may not always match the performance of fluorosurfactants in all applications, ongoing research aims to improve their efficacy. plasticsengineering.orgyoutube.com

Bio-Based Surfactants: A particularly promising area of research is the use of naturally derived surfactants. These can be sourced from renewable resources and are often biodegradable. Examples include:

Phospholipids: These are naturally occurring lipids that have been successfully used to emulsify fluorous compounds for biomedical applications. researchgate.netrsc.org

Amphiphilic Proteins: Certain proteins, such as fungal hydrophobins, exhibit surfactant properties and can be used as biosurfactants and coating agents. researchgate.netrsc.org

Designing for Degradation: Another strategy within green chemistry is to design new fluorinated surfactants that are more susceptible to degradation in the environment. This involves modifying the molecular structure to include "weak links" that can be broken down by natural processes. Research into short-chain fluorinated catanionic surfactants is one such approach, aiming for improved degradation and reduced bioaccumulation potential. rsc.org

The transition to greener alternatives is a complex process that requires a balance between performance, cost, and environmental impact. The development of sustainable alternatives to this compound and other fluorosurfactants is an active and critical area of research that will continue to evolve.

Alternative Surfactant Class	Key Advantages	Examples/Research Areas
Non-Fluorinated Surfactants	Reduced environmental persistence.	Development of novel hydrocarbon-based and other non-fluorinated surfactant chemistries. epa.gov
Silicone-Based Surfactants	Low toxicity, minimal environmental impact. plasticsengineering.org	Gemini silicone-based wetting agents. youtube.com
Bio-Based Surfactants	Derived from renewable resources, often biodegradable. plasticsengineering.org	Phospholipids, fungal hydrophobins. researchgate.netrsc.org
Degradable Fluorinated Surfactants	Designed for reduced environmental persistence.	Short-chain fluorinated catanionic surfactants. rsc.org

Q & A

Q. What is the chemical structure of ZONYL® FSP, and how does it influence its surfactant properties in experimental systems?

ZONYL® FSP is a perfluorinated surfactant with a structure comprising a polyoxyalkylene (POA) group or hydroxy group, as described in patent literature . Its fluorinated carbon chain (e.g., CF₃(CF₂)ₙCH₂CH₂SCH₂CH₂CO₂H) enables unique amphiphilic behavior, reducing surface tension in aqueous and organic phases. Researchers should characterize its critical micelle concentration (CMC) via tensiometry and correlate structural variations (e.g., chain length) with interfacial activity using nuclear magnetic resonance (NMR) or Fourier-transform infrared spectroscopy (FTIR) .

Q. What standardized protocols exist for incorporating ZONYL® FSP into solvent extraction systems for metal recovery?

Evidence from rhodium (Rh) extraction studies recommends dissolving ZONYL® FSP in distilled water at a 1:1 ratio and mixing it with target solutions (e.g., Rh sulfate in acidic plating wastewater). Optimal phase separation and metal recovery (e.g., 84.7% Rh extraction efficiency) require a phase volume ratio of ~588:1 (aqueous to sedimented liquid) . Researchers should validate extraction efficiency using inductively coupled plasma optical emission spectrometry (ICP-OES) and adjust pH to stabilize the surfactant .

Q. How should researchers handle and store ZONYL® FSP to maintain its stability in laboratory settings?

ZONYL® FSP is sensitive to pH and temperature fluctuations. Store it in sealed, opaque containers at 4°C to prevent degradation. Pre-experiment, verify purity via high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS). For acidic systems (pH < 6.5), avoid prolonged exposure to air to prevent oxidation .

Q. What analytical methods are most effective for quantifying ZONYL® FSP in complex matrices?

ICP-OES is suitable for metal-surfactant systems (e.g., Rh recovery studies) , while liquid chromatography-tandem mass spectrometry (LC-MS/MS) can detect ZONYL® FSP in environmental samples. For structural confirmation, use FTIR to identify characteristic C-F (1100–1250 cm⁻¹) and carboxylate (1700 cm⁻¹) peaks .

Q. How can researchers ensure reproducibility when using ZONYL® FSP in multi-phase extraction experiments?

Document surfactant concentration, mixing time, and phase separation parameters rigorously. For example, in Rh extraction, replicate experiments showed consistent efficiency (84.7% ± 2.1%) when using a 1.70 mL sedimented phase and 1000 mL aqueous phase . Include control experiments without ZONYL® FSP to isolate its contribution to extraction efficiency .

Advanced Research Questions

Q. How can contradictory data on ZONYL® FSP’s stability under varying pH conditions be resolved in multi-phase systems?

Contradictions often arise from incomplete pH control or surfactant degradation. Design experiments with real-time pH monitoring and back-extraction protocols (e.g., adding solvents like ethanol to recover ZONYL® FSP from the organic phase). Use X-ray photoelectron spectroscopy (XPS) to assess surfactant integrity post-extraction .

Q. What advanced spectroscopic techniques elucidate ZONYL® FSP’s interactions with co-surfactants in complex matrices?

Small-angle X-ray scattering (SAXS) can reveal micelle morphology changes when ZONYL® FSP is combined with ionic surfactants. For dynamic interactions, employ fluorescence correlation spectroscopy (FCS) to track diffusion coefficients in mixed micellar systems .

Q. How can machine learning (ML) optimize ZONYL® FSP’s concentration and application in novel extraction systems?

Train ML models on datasets linking surfactant concentration, pH, and extraction efficiency. For example, neural networks can predict optimal ZONYL® FSP doses for rare earth element recovery, reducing trial-and-error experimentation. Ensure models incorporate domain constraints (e.g., thermodynamic laws) to enhance physical plausibility .

Q. What methodologies address ZONYL® FSP’s environmental persistence in toxicity studies?

Simulate environmental degradation using advanced oxidation processes (AOPs) like UV/H₂O₂ treatment. Quantify perfluoroalkyl acid (PFAA) byproducts via LC-MS/MS and assess ecotoxicity using Daphnia magna bioassays. Cross-reference results with the USGS Fundamental Science Practices (FSP) framework for rigorous data validation .

Q. How can ZONYL® FSP be integrated into cross-disciplinary applications, such as biohybrid material synthesis?

Explore its use as a templating agent for nanoporous materials. For instance, combine ZONYL® FSP with block copolymers to create fluorinated membranes. Characterize pore size distribution using Brunauer-Emmett-Teller (BET) analysis and validate performance in gas separation trials .